![molecular formula C22H27ClN4O3S B2825689 N-(4-chlorophenyl)-2-((1-(3-morpholinopropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide CAS No. 898444-94-5](/img/structure/B2825689.png)
N-(4-chlorophenyl)-2-((1-(3-morpholinopropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide
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Overview
Description
“N-(4-chlorophenyl)-2-((1-(3-morpholinopropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide” is a complex organic compound. It is related to a series of pyrazolo[3,4-d]pyrimidine and urea hybrids that have been designed, synthesized, and evaluated for their anticancer activity in vitro and in vivo cancer models .
Scientific Research Applications
- BF2.649 acts as a nonimidazole inverse agonist at the human histamine H3 receptor. By enhancing the activity of histaminergic neurons in the brain, it promotes vigilance and cognition .
- A series of pyrazolo[3,4-d]pyrimidine and urea hybrids, including compounds related to BF2.649, exhibited cytotoxicity against cancer cell lines in vitro and in vivo .
Histamine H3 Receptor Modulation
Anticancer Activity
Surface Raman Spectroscopy
Future Directions
The future directions for research on this compound could involve further investigation of its anticancer activity, exploration of its mechanism of action, and optimization of its synthesis process. Additionally, more detailed studies on its physical and chemical properties could provide valuable information for its potential application in cancer treatment .
Mechanism of Action
Mode of Action
Compounds with similar structures have been shown to exhibit anticancer activity by inhibiting cell cycle progression and inducing apoptosis .
Biochemical Pathways
The compound may affect various biochemical pathways involved in cell cycle regulation and apoptosis. It has been suggested that it could induce caspase-3 activation and suppress NF-κB and IL-6 activation . .
Result of Action
The compound has shown promising cytotoxicity against tested cancer cell lines . It has been reported to successfully inhibit cell cycle progression and induce apoptosis in A549 cells . Moreover, it has displayed tumoricidal effects in lung adenocarcinoma in vivo xenograft nude mice model .
properties
IUPAC Name |
N-(4-chlorophenyl)-2-[[1-(3-morpholin-4-ylpropyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27ClN4O3S/c23-16-5-7-17(8-6-16)24-20(28)15-31-21-18-3-1-4-19(18)27(22(29)25-21)10-2-9-26-11-13-30-14-12-26/h5-8H,1-4,9-15H2,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZTXYOZJBCHQIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NC3=CC=C(C=C3)Cl)CCCN4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chlorophenyl)-2-((1-(3-morpholinopropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide |
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